2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-4-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C14H9F3O3/c1-20-12-4-7(2-3-9(12)14(18)19)13-10(16)5-8(15)6-11(13)17/h2-6H,1H3,(H,18,19)
• InChI Key: QGLFGLDMYCLYKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2F)F)F)C(=O)O
• Molecular Formula: C14H9F3O3
• DSSTOX Substance ID: DTXSID70690573
• Molecular Weight: 282.21 g/mol
• CAS RN: 1262004-54-5

Description

2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% (2M4TFPBA95) is an organic compound belonging to the class of carboxylic acids. It is a colorless solid with a molecular weight of 270.22 g/mol and a melting point of 94-96 °C. 2M4TFPBA95 is a versatile compound that has found applications in various fields of science, including organic synthesis, medicinal chemistry, and analytical chemistry.

Scientific Research Applications

2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% has found numerous applications in scientific research, particularly in the fields of medicinal and analytical chemistry. In medicinal chemistry, it has been used as a building block for the synthesis of a variety of biologically active compounds, such as inhibitors of enzymes and receptor ligands. In analytical chemistry, it has been used as a reagent for the determination of carboxylic acids and other compounds.

Mechanism of Action

2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is a carboxylic acid and, as such, is capable of forming hydrogen bonds with other molecules. This property makes it useful for the synthesis of various biologically active compounds, such as inhibitors of enzymes and receptor ligands. Additionally, its trifluorophenyl group can interact with the electron-rich centers of other molecules, making it a useful reagent for the determination of carboxylic acids and other compounds.
Biochemical and Physiological Effects
2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, due to its ability to form hydrogen bonds and interact with electron-rich centers, it can be used as a building block for the synthesis of a variety of biologically active compounds, such as inhibitors of enzymes and receptor ligands.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments is its versatility. It can be used as a reagent for the determination of carboxylic acids and other compounds, and as a building block for the synthesis of a variety of biologically active compounds. Additionally, it is relatively easy to synthesize and is stable under a variety of conditions.
The main limitation of using 2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments is its low solubility in water. This can make it difficult to use in certain types of experiments. Additionally, its trifluorophenyl group can interact with the electron-rich centers of other molecules, which can lead to unwanted side reactions.

Future Directions

Future research on 2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% could focus on its applications in medicinal chemistry, such as the synthesis of novel inhibitors of enzymes and receptor ligands. Additionally, research could focus on improving its solubility in water and developing new synthetic methods for its synthesis. Other potential areas of research include exploring its potential as an analytical reagent and studying its structure-activity relationships.

Synthesis Methods

2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 2,4-difluorotoluene and methanol in the presence of a strong base such as sodium hydroxide. This reaction yields the corresponding 2-methoxy-4-(2,4,6-trifluorophenyl)benzyl alcohol. The second step involves the reduction of the benzyl alcohol to the desired 2-Methoxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% product using an appropriate reducing agent such as sodium borohydride.